Cas no 1897241-61-0 (1-(2-bromo-3-fluorophenyl)cyclopentylmethanamine)

• Product Name: 1-(2-bromo-3-fluorophenyl)cyclopentylmethanamine
• CAS No: 1897241-61-0
• MF: C₁₂H₁₅BrFN
• MW: 272.156605958939
• CID: 6244023
• PubChem ID: 117432915
• Update Time: 2025-11-03

1-(2-bromo-3-fluorophenyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-3-fluorophenyl)cyclopentylmethanamine
• 1897241-61-0
• EN300-1909540
• [1-(2-bromo-3-fluorophenyl)cyclopentyl]methanamine

• Inchi： 1S/C12H15BrFN/c13-11-9(4-3-5-10(11)14)12(8-15)6-1-2-7-12/h3-5H,1-2,6-8,15H2
• InChI Key： YSPKXKNMFWWOSB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C1(CN)CCCC1)F

Computed Properties

• Exact Mass: 271.03719g/mol
• Monoisotopic Mass: 271.03719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-bromo-3-fluorophenyl)cyclopentylmethanamine

Comprehensive Overview of 1-(2-Bromo-3-fluorophenyl)cyclopentylmethanamine (CAS No. 1897241-61-0)

1-(2-Bromo-3-fluorophenyl)cyclopentylmethanamine (CAS No. 1897241-61-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of cyclopentylmethanamine derivatives, which are increasingly explored for their bioactive properties. The presence of both bromo and fluoro substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Researchers and industry professionals often search for terms like "synthesis of 1-(2-bromo-3-fluorophenyl)cyclopentylmethanamine", "CAS 1897241-61-0 applications", and "cyclopentylmethanamine derivatives in drug discovery". These queries reflect the growing interest in this compound's role in developing novel therapeutics. Recent studies highlight its potential as a building block for central nervous system (CNS) targeting molecules, aligning with the current focus on neurological disorders and precision medicine.

The molecular structure of 1-(2-Bromo-3-fluorophenyl)cyclopentylmethanamine features a cyclopentane ring fused to an amine group, which contributes to its stereochemical diversity. This characteristic is particularly relevant in asymmetric synthesis and chiral drug development, topics frequently discussed in modern medicinal chemistry forums. The compound's halogenated aromatic system also makes it a candidate for cross-coupling reactions, a hot topic in green chemistry and catalytic process optimization.

From a commercial perspective, demand for high-purity 1897241-61-0 has risen, driven by its utility in high-throughput screening and fragment-based drug design. Analytical techniques such as HPLC and LC-MS are commonly employed to characterize this compound, addressing another frequent search query: "analytical methods for CAS 1897241-61-0". Its stability under various pH conditions further expands its applicability in formulation studies.

In the context of intellectual property, patents referencing 1-(2-bromo-3-fluorophenyl)cyclopentylmethanamine have emerged in areas like kinase inhibitors and GPCR modulators, reflecting industry trends toward targeted therapies. This aligns with frequent searches for "novel amine derivatives in oncology" and "fluorinated compounds in medicinal chemistry". The compound's logP and hydrogen bonding capacity make it particularly interesting for blood-brain barrier penetration studies.

Environmental and safety considerations for CAS 1897241-61-0 follow standard protocols for halogenated organics, with particular attention to waste disposal regulations and industrial hygiene practices. These aspects are increasingly important to researchers, as evidenced by search trends like "green synthesis of bromo-fluorophenyl compounds" and "sustainable handling of aromatic amines".

Future research directions for 1-(2-Bromo-3-fluorophenyl)cyclopentylmethanamine may explore its potential in proteolysis targeting chimeras (PROTACs) and covalent inhibitor design, two rapidly advancing fields in drug discovery. The compound's structural flexibility allows for diverse modifications, addressing another common inquiry: "structure-activity relationships of cyclopentylmethanamine analogs". As the pharmaceutical industry continues to prioritize small molecule therapeutics, this compound's significance is likely to grow.

For synthetic chemists, the crystallographic data and spectroscopic properties of 1897241-61-0 provide valuable reference points, especially when working with similar halogenated scaffolds. Recent publications have detailed its X-ray diffraction patterns and NMR spectral characteristics, information frequently sought in academic and industrial research settings.

In summary, 1-(2-Bromo-3-fluorophenyl)cyclopentylmethanamine represents a versatile chemical entity with broad potential in life sciences research. Its combination of halogen substituents, rigid cyclic structure, and primary amine functionality makes it particularly valuable for addressing current challenges in rational drug design and materials science. As research progresses, this compound may play an increasingly important role in developing next-generation therapeutic agents.